Cas no 88301-09-1 (2-Butenoic acid, 2-cyano-3-[(4-methylphenyl)amino]-, ethyl ester, (Z)-)

• Product name: 2-Butenoic acid, 2-cyano-3-[(4-methylphenyl)amino]-, ethyl ester, (Z)-
• CAS No: 88301-09-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 638309
• PubChem ID: 71409400

2-Butenoic acid, 2-cyano-3-[(4-methylphenyl)amino]-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-cyano-3-[(4-methylphenyl)amino]-, ethyl ester, (Z)-
• ethyl 2-cyano-3-(4-methylanilino)but-2-enoate
• DTXSID40829151
• 88301-09-1

• Inchi： InChI=1S/C14H16N2O2/c1-4-18-14(17)13(9-15)11(3)16-12-7-5-10(2)6-8-12/h5-8,16H,4H2,1-3H3
• InChI Key： ZQLSJIJQMNPMTE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C(C)NC1=CC=C(C=C1)C)C#N

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų